Cas no 1806398-91-3 (Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate
• CAS No: 1806398-91-3
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4956754
• Update Time: 2025-06-12

Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate

• Inchi： 1S/C14H17BrO4/c1-4-18-10-6-7-11(13(16)9(3)15)12(8-10)14(17)19-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： OCYKHAYSJYYTRW-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(=O)OCC)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate

Comprehensive Overview of Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate (CAS No. 1806398-91-3)

Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate (CAS No. 1806398-91-3) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in pharmaceutical and agrochemical research. This ester derivative, featuring a bromopropanoyl moiety and an ethoxybenzoate group, has garnered significant attention due to its potential as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate synthesis" or "CAS 1806398-91-3 applications," reflecting its growing relevance in modern scientific endeavors.

The compound's molecular structure, characterized by the presence of both bromo and ethoxy functional groups, enables diverse reactivity patterns. This makes it invaluable for constructing complex molecules, particularly in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have further highlighted the demand for efficient methods to produce such intermediates. Queries like "eco-friendly synthesis of Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate" or "CAS 1806398-91-3 solubility" underscore the need for detailed technical data to support innovation.

In pharmaceutical contexts, Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate is often explored for its role in developing bioactive molecules. Its benzoate backbone is particularly attractive for designing compounds with enhanced bioavailability. Discussions around "drug delivery systems using Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate" or "CAS 1806398-91-3 stability studies" are common among researchers aiming to optimize therapeutic formulations. Additionally, its potential in agrochemicals—such as pesticide precursors—aligns with global efforts to improve crop protection strategies.

From a technical perspective, the compound's physical and chemical properties, including melting point, solubility, and spectral data (e.g., NMR and IR spectra), are critical for quality control and process optimization. Laboratories frequently seek information on "analytical methods for CAS 1806398-91-3" or "purification techniques for Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate," emphasizing the need for standardized protocols. Furthermore, advancements in computational chemistry have enabled predictive modeling of its behavior, aiding in faster R&D cycles.

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In conclusion, Ethyl 2-(2-bromopropanoyl)-5-ethoxybenzoate represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to agrochemicals—coupled with the scientific community's focus on sustainable methodologies, ensure its continued prominence. Future research may explore its derivatives or novel synthetic routes, further expanding its utility in addressing real-world challenges.